Cas no 1544983-84-7 (5-(pyridin-2-yl)methylpyrimidin-2-amine)

5-(Pyridin-2-yl)methylpyrimidin-2-amine is a heterocyclic compound featuring both pyridine and pyrimidine moieties, offering versatile reactivity and potential applications in medicinal chemistry and material science. Its structure enables coordination with metal ions, making it useful in catalysis and ligand design. The pyrimidine-2-amine group provides hydrogen-bonding capabilities, enhancing its utility in molecular recognition and supramolecular chemistry. This compound’s bifunctional nature allows for selective modifications, facilitating the synthesis of derivatives for targeted research applications. High purity and well-defined structural properties ensure reproducibility in experimental settings. Its stability under standard conditions further supports its use in synthetic and mechanistic studies.
5-(pyridin-2-yl)methylpyrimidin-2-amine structure
1544983-84-7 structure
Product Name:5-(pyridin-2-yl)methylpyrimidin-2-amine
CAS No:1544983-84-7
MF:C10H10N4
MW:186.21320104599
MDL:MFCD24266917
CID:5190715
PubChem ID:81935839
Update Time:2025-10-20

5-(pyridin-2-yl)methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 5-(2-pyridinylmethyl)-
    • 5-(pyridin-2-yl)methylpyrimidin-2-amine
    • MDL: MFCD24266917
    • Inchi: 1S/C10H10N4/c11-10-13-6-8(7-14-10)5-9-3-1-2-4-12-9/h1-4,6-7H,5H2,(H2,11,13,14)
    • InChI Key: JEUPPBLDRBWGIR-UHFFFAOYSA-N
    • SMILES: C1(N)=NC=C(CC2=NC=CC=C2)C=N1

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5-(pyridin-2-yl)methylpyrimidin-2-amine Related Literature

Additional information on 5-(pyridin-2-yl)methylpyrimidin-2-amine

Comprehensive Overview of 5-(pyridin-2-yl)methylpyrimidin-2-amine (CAS No. 1544983-84-7): Properties, Applications, and Research Insights

5-(pyridin-2-yl)methylpyrimidin-2-amine (CAS No. 1544983-84-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a pyrimidine core, linked by a methylene bridge, and features an amine group at the 2-position of the pyrimidine ring. This structural arrangement contributes to its potential as a building block for drug discovery and material science applications.

In recent years, the demand for pyridine- and pyrimidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers frequently search for terms like "pyrimidine derivatives in drug design" or "pyridine-based bioactive molecules," reflecting the growing interest in this chemical space. The compound’s CAS No. 1544983-84-7 is often queried in databases like PubChem and Reaxys, underscoring its relevance in high-throughput screening and target identification.

The synthesis of 5-(pyridin-2-yl)methylpyrimidin-2-amine typically involves multi-step reactions, including condensation and functional group transformations. Its molecular weight (calculated as 186.22 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for further derivatization. These properties align with the industry’s focus on "fragment-based drug discovery" and "small molecule optimization," topics frequently explored in peer-reviewed journals.

One of the most searched questions related to this compound is: "What are the biological activities of 5-(pyridin-2-yl)methylpyrimidin-2-amine?" Preliminary studies suggest its potential as a kinase inhibitor scaffold, particularly in oncology research. Kinases are a hot topic in precision medicine, and this compound’s ability to modulate their activity could open doors to novel therapies. Additionally, its hydrogen-bonding capacity makes it a candidate for targeting protein-protein interactions, a trending area in drug discovery.

From a commercial perspective, suppliers often highlight the compound’s purity (>95%) and stability under standard conditions, addressing another common query: "Where to buy 1544983-84-7 for research?" Analytical techniques like HPLC and NMR are routinely employed to verify its quality, ensuring reproducibility in experiments. This aligns with the broader demand for "high-purity research chemicals" in academic and industrial labs.

Environmental and regulatory considerations are also part of the discourse. While 5-(pyridin-2-yl)methylpyrimidin-2-amine is not classified as hazardous, researchers increasingly seek "green chemistry alternatives" for its synthesis. Solvent-free reactions or catalytic methods are being explored to reduce waste, reflecting the global push toward sustainable chemistry.

In summary, 5-(pyridin-2-yl)methylpyrimidin-2-amine (CAS No. 1544983-84-7) represents a promising scaffold with multifaceted applications. Its relevance to kinase research, fragment-based design, and sustainable synthesis positions it at the intersection of contemporary scientific trends. As the field evolves, this compound is likely to remain a subject of intense study, answering critical questions in medicinal chemistry and beyond.

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